3-(3,4-Dichlorophenyl)cyclopent-2-en-1-ol

• Molecular Formula: C11H10Cl2O
• Molecular Weight: 229.10 g/mol
• IUPAC Name: 3-(3,4-dichlorophenyl)cyclopent-2-en-1-ol
• InChI: InChI=1S/C11H10Cl2O/c12-10-4-2-8(6-11(10)13)7-1-3-9(14)5-7/h2,4-6,9,14H,1,3H2
• InChI Key: BZASXDFCKJLFRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=CC1O)C2=CC(=C(C=C2)Cl)Cl

Description

3-(3,4-Dichlorophenyl)cyclopent-2-en-1-ol is a useful research compound. Its molecular formula is C11H10Cl2O and its molecular weight is 229.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-(3,4-dichlorophenyl)cyclopent-2-en-1-one (2 g, 8.8 mmol) in methanol (40 mL) at 0° C. was treated with CeCl3 7H2O (4.26 g, 11.4 mmol) followed portionwise by NaBH4 (0.43 g, 11.4 mmol). The reaction was warmed to room temperature. The reaction mixture was stirred for 4 h, then quenched with saturated aqueous NH4Cl and concentrated to remove methanol. The concentrate was diluted with H2O and extracted with EtOAc (3×). The combined organic extracts were washed with brine, dried over MgSO4, filtered, concentrated in vacuo and purified by silica gel chromatography using CH2Cl2/Methanol as the eluting solvent to afford 2 g (Yield 99%) of the target compound. 1H NMR (400 MHz, CHLOROFORM-d) δ ppm 1.82-1.92 (m, 1 H) 2.40-2.52 (m, 1 H) 2.54-2.65 (m, 1 H) 2.79-2.91 (m, 1 H) 4.96-5.04 (m, 1 H) 6.20-6.26 (m, 1 H) 7.27-7.31 (m, 1 H) 7.37-7.42 (m, 1 H) 7.51 (d, 1 H).